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Compound of Interest

Compound Name:
4-(Chlorosulfonyl)phenyl

isocyanate

CAS No.: 6752-38-1

Cat. No.: B1596454

Get Quote

Prepared by a Senior Application Scientist

This guide provides an in-depth technical overview of 4-(chlorosulfonyl)phenyl isocyanate
(CPSI), a bifunctional reagent of significant interest to researchers and professionals in

synthetic chemistry and drug development. Possessing two highly reactive electrophilic sites,

CPSI serves as a versatile building block for a range of molecular architectures, most notably

sulfonylureas and β-lactams. This document delineates its chemical properties, core

reactivities, and established applications, with a focus on the mechanistic rationale behind its

synthetic utility and safety considerations for its handling.

Core Molecular and Physical Properties
4-(Chlorosulfonyl)phenyl isocyanate, also known as 4-isocyanatobenzenesulfonyl chloride,

is a crystalline solid at room temperature. Its fundamental properties are crucial for its use in

synthesis, dictating storage, handling, and reaction setup.
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Property Value Source(s)

Molecular Formula C₇H₄ClNO₃S [1]

Linear Formula ClSO₂C₆H₄NCO [1]

Molecular Weight 217.63 g/mol [1]

CAS Number 6752-38-1 [1]

Appearance White to off-white solid/crystal [2]

Melting Point 55-58 °C

Boiling Point 130 °C @ 1 mmHg

Analytical Data Note: While representative spectra for closely related structures such as

benzenesulfonyl chloride and phenyl isocyanate are widely available, specific, verified IR, ¹H

NMR, and ¹³C NMR spectral data for 4-(chlorosulfonyl)phenyl isocyanate are not readily

found in publicly accessible databases at the time of this writing.[3][4] Researchers should

acquire and verify analytical data on their own starting material prior to use. Key expected

features in an IR spectrum would include a strong, sharp absorption band for the isocyanate

group (-N=C=O) around 2250-2275 cm⁻¹ and strong absorptions for the sulfonyl group (S=O)

stretches, typically found near 1375 cm⁻¹ (asymmetric) and 1185 cm⁻¹ (symmetric).[5]

Chemical Reactivity and Mechanistic Insights
The synthetic utility of CPSI stems from its two distinct electrophilic functional groups: the

isocyanate and the sulfonyl chloride. The reactivity at each site can be selectively targeted

based on the nucleophile and reaction conditions employed, making it a powerful tool for

modular synthesis.

Dual Electrophilic Nature
The molecule's reactivity is centered on two key atoms:

Isocyanate Carbon: The carbon atom in the -N=C=O group is highly electrophilic and readily

attacked by nucleophiles such as alcohols, amines, and even activated carbon centers.
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Sulfonyl Sulfur: The sulfur atom of the -SO₂Cl group is also highly electrophilic and

susceptible to nucleophilic attack, typically by amines or alcohols, leading to the formation of

sulfonamides or sulfonate esters, respectively.

This dual reactivity allows for stepwise functionalization, a critical attribute in multi-step

synthesis.

Figure 1: Dual electrophilic centers of 4-(chlorosulfonyl)phenyl isocyanate.

Reaction with Nucleophiles: The Basis of Sulfonylurea
Synthesis
A primary application of CPSI in medicinal chemistry is the synthesis of sulfonylureas, a class

of drugs used to treat type 2 diabetes. The synthesis of Glibenclamide (Glyburide) serves as a

paradigm. In this context, an amine first attacks the more reactive sulfonyl chloride group. The

resulting sulfonamide, which still contains the isocyanate moiety, is then treated with a second

amine to form the final sulfonylurea linkage.

This stepwise approach is crucial. The choice of solvent is critical; inert, aprotic solvents such

as dichloromethane, chloroform, or toluene are required to prevent reaction with the solvent

itself.[6][7][8]

Applications in Drug Discovery and Development
The structural motifs accessible through CPSI chemistry are prevalent in a wide range of

biologically active molecules.

Keystone Intermediate for Antidiabetic Sulfonylureas
4-(Chlorosulfonyl)phenyl isocyanate is a direct precursor or structurally analogous to key

intermediates in the synthesis of second-generation sulfonylurea drugs like Glibenclamide.[2]

The synthesis involves the formation of a sulfonamide, followed by the reaction of the

isocyanate with an appropriate amine to build the core sulfonylurea pharmacophore.[2][9] This

pathway highlights the reagent's value in constructing complex drug molecules in a controlled,

stepwise manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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